Cas no 316810-88-5 (3-chloro-1H-Indazol-7-amine)

3-chloro-1H-Indazol-7-amine structure
3-chloro-1H-Indazol-7-amine structure
Product Name:3-chloro-1H-Indazol-7-amine
CAS No:316810-88-5
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD11617130
CID:1093316
PubChem ID:15896583
Update Time:2025-04-20

3-chloro-1H-Indazol-7-amine Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-1H-Indazol-7-amine
    • 1H-INDAZOL-7-AMINE,3-CHLORO
    • 3-chloro-2H-indazol-7-amine
    • 7-Amino-3-chloro-1H-indazole
    • 7-amino-3-chloroindazole
    • AK148053
    • PB16405
    • RP02537
    • Y8687
    • MFCD11617130
    • SY098814
    • 3-Chloro-1H-indazol-7-ylamine
    • AS-50816
    • A875832
    • DTXSID501310512
    • CS-0051422
    • AKOS006319174
    • P11178
    • 316810-88-5
    • J-512166
    • MDL: MFCD11617130
    • Inchi: 1S/C7H6ClN3/c8-7-4-2-1-3-5(9)6(4)10-11-7/h1-3H,9H2,(H,10,11)
    • InChI Key: INNKUCJPAUKEPR-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=C(C2=NN1)N

Computed Properties

  • Exact Mass: 167.02518
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7

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